3'-Fluoro-3-methylbiphenyl-5-carboxylic acid

• Molecular Formula: C14H11FO2
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H11FO2/c1-9-5-11(7-12(6-9)14(16)17)10-3-2-4-13(15)8-10/h2-8H,1H3,(H,16,17)
• InChI Key: UWMGBWSJEQCMBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)O)C2=CC(=CC=C2)F

Description

3'-Fluoro-3-methylbiphenyl-5-carboxylic acid is a useful research compound. Its molecular formula is C14H11FO2 and its molecular weight is 230.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-5-methylbenzoic acid (3.0 g, 13.95 mmol, 1.0 eq), 3-fluorophenylboronic acid (2.34 g, 16.74 mmol, 1.2 eq) and Na2CO3 (5.91 g, 55.8 mmol, 4.0 eq) in a mixture of EtOH (10 mL), DMF (40 mL) and H2O (10 mL) was added Pd(PPh3)4 (806 mg, 0.7 mmol, 0.05 eq). The mixture was stirred at 100° C. overnight. Water was added and the aqueous layer extracted with EtOAc. The organic extract was discarded and the aqueous layer was acidified to pH 4-5 by addition of 1M HCl. The aqueous layer was extracted with EtOAc and the combined organic extracts were filtered through silica gel and concentrated to give the title compound as a white solid (2.0 g, 62%)